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Compound of Interest

Compound Name: 7-Octen-1-ol

Cat. No.: B081980 Get Quote

An In-Depth Technical Guide to 7-Octen-1-ol

This technical guide provides a comprehensive overview of 7-Octen-1-ol (CAS No: 13175-44-

5), a valuable biochemical reagent and organic compound.[1] Intended for researchers,

scientists, and professionals in drug development, this document details its chemical and

physical properties, alongside relevant experimental protocols for its synthesis and analysis. 7-
Octen-1-ol is a colorless liquid with a characteristic fruity odor, utilized as a flavoring agent, a

fragrance ingredient, and an intermediate in the synthesis of various organic compounds.[2][3]

Molecular Formula and Weight
The fundamental chemical identifiers for 7-Octen-1-ol are its molecular formula and weight.

Molecular Formula: C₈H₁₆O[2][4][5]

Molecular Weight: 128.21 g/mol [2][4][6]

Physicochemical Properties
A summary of the key quantitative data for 7-Octen-1-ol is presented in the table below. These

properties are crucial for its application in various experimental and industrial settings.
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Property Value Source(s)

Molecular Weight 128.21 g/mol [2][4][6]

Molecular Formula C₈H₁₆O [2][4][5]

Density 0.85 g/cm³ [2][6]

Boiling Point
188-189 °C at 760 mmHg

(est.)66 °C at 7 mmHg
[2][7]

Melting Point -31.5 °C (estimate) [2][8]

Flash Point 74.3 °C (166 °F) [2][7][8]

Vapor Pressure 0.168 mmHg at 25 °C (est.) [2][7][8]

Refractive Index 1.439 to 1.445 [2][6][8]

Water Solubility 1589 mg/L at 25 °C (est.) [7]

LogP (o/w) 2.11520 - 2.468 (est.) [2][7][8]

Experimental Protocols
Synthesis of 7-Octen-1-ol
A common method for the synthesis of 7-Octen-1-ol involves the reaction of 1-iodohexan-6-ol

with vinyl magnesium bromide.[1]

Materials:

1-iodohexan-6-ol

Vinyl magnesium bromide

Copper(I) iodide (CuI)

Tetrahydrofuran (THF), anhydrous

Hexane
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N,N,N',N',N'',N''-hexamethylphosphoric triamide (HMPA)

Triethyl phosphite

Nitrogen gas (for inert atmosphere)

Standard laboratory glassware for air-sensitive reactions

Procedure:

Step 1: Grignard Reagent Preparation: In a flame-dried, two-necked flask under a nitrogen

atmosphere, a solution of vinyl magnesium bromide in THF is prepared. To this, a catalytic

amount of copper(I) iodide is added at -40 °C. The mixture is stirred for approximately 15

minutes in a mixture of tetrahydrofuran and hexane.[1]

Step 2: Coupling Reaction: A solution of 1-iodohexan-6-ol, N,N,N',N',N'',N''-

hexamethylphosphoric triamide, and triethyl phosphite in tetrahydrofuran and hexane is

added dropwise to the prepared Grignard reagent. The reaction mixture is maintained at -40

°C during the addition and then allowed to warm to 20 °C over a period of 3 hours.[1]

Work-up and Purification: Upon completion, the reaction is quenched with a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with an appropriate organic solvent (e.g., diethyl ether). The combined

organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered,

and concentrated under reduced pressure. The crude product is then purified by vacuum

distillation or column chromatography to yield pure 7-Octen-1-ol.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard analytical technique used to determine the purity and confirm the identity

of 7-Octen-1-ol.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.
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Capillary column (e.g., DB-Wax or equivalent polar column).

Typical GC Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium

Oven Temperature Program: An initial temperature of 50 °C, held for 2 minutes, followed by a

ramp of 10 °C/min to a final temperature of 230 °C, held for 5 minutes.

Injection Mode: Split or splitless, depending on sample concentration.

Typical MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 35-350.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis: The resulting chromatogram will show a peak at a specific retention time

corresponding to 7-Octen-1-ol. The mass spectrum of this peak can be compared to a

reference spectrum from a database (e.g., NIST) to confirm the compound's identity. The

molecular ion peak (M+) and characteristic fragmentation pattern are used for structural

elucidation.

Logical Relationships
The following diagram illustrates the elemental composition of the 7-Octen-1-ol molecule.
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7-Octen-1-ol
C₈H₁₆O

Carbon (C)

8 atoms

Hydrogen (H)

16 atoms

Oxygen (O)

1 atom
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Atomic composition of 7-Octen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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